Cas no 1278451-15-2 (Hexahydro-1H-1,4-diazepine-5-methanol)
Hexahydro-1H-1,4-diazepine-5-methanol Chemical and Physical Properties
Names and Identifiers
-
- Hexahydro-1H-1,4-diazepine-5-methanol
-
Experimental Properties
- Density: 0.965±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 246.5±25.0 ºC (760 Torr),
- Flash Point: 119.6±13.7 ºC,
- Solubility: Extremely soluble (1000 g/l) (25 º C),
Hexahydro-1H-1,4-diazepine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7606664-0.05g |
(1,4-diazepan-5-yl)methanol |
1278451-15-2 | 95.0% | 0.05g |
$768.0 | 2025-02-24 | |
| Enamine | EN300-7606664-0.1g |
(1,4-diazepan-5-yl)methanol |
1278451-15-2 | 95.0% | 0.1g |
$804.0 | 2025-02-24 | |
| Enamine | EN300-7606664-0.25g |
(1,4-diazepan-5-yl)methanol |
1278451-15-2 | 95.0% | 0.25g |
$840.0 | 2025-02-24 | |
| Enamine | EN300-7606664-0.5g |
(1,4-diazepan-5-yl)methanol |
1278451-15-2 | 95.0% | 0.5g |
$877.0 | 2025-02-24 | |
| Enamine | EN300-7606664-1.0g |
(1,4-diazepan-5-yl)methanol |
1278451-15-2 | 95.0% | 1.0g |
$914.0 | 2025-02-24 | |
| Enamine | EN300-7606664-2.5g |
(1,4-diazepan-5-yl)methanol |
1278451-15-2 | 95.0% | 2.5g |
$1791.0 | 2025-02-24 | |
| Enamine | EN300-7606664-5.0g |
(1,4-diazepan-5-yl)methanol |
1278451-15-2 | 95.0% | 5.0g |
$2650.0 | 2025-02-24 | |
| Enamine | EN300-7606664-10.0g |
(1,4-diazepan-5-yl)methanol |
1278451-15-2 | 95.0% | 10.0g |
$3929.0 | 2025-02-24 |
Hexahydro-1H-1,4-diazepine-5-methanol Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Hexahydro-1H-1,4-diazepine-5-methanol
Chemical Profile of Hexahydro-1H-1,4-diazepine-5-methanol (CAS No. 1278451-15-2)
Hexahydro-1H-1,4-diazepine-5-methanol, identified by its Chemical Abstracts Service (CAS) number 1278451-15-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the diazepine class, which is well-known for its diverse biological activities and therapeutic potential. The molecular structure of Hexahydro-1H-1,4-diazepine-5-methanol features a six-membered saturated ring fused with a piperazine-like moiety, contributing to its unique pharmacological properties. The presence of a hydroxymethyl group at the 5-position adds an additional layer of complexity to its interactions with biological targets.
The synthesis and characterization of Hexahydro-1H-1,4-diazepine-5-methanol have been subjects of considerable interest in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, often employing catalytic hydrogenation and cyclization techniques. The compound’s stability under different conditions has also been thoroughly investigated, ensuring its suitability for further applications in drug development. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating its structural details.
One of the most compelling aspects of Hexahydro-1H-1,4-diazepine-5-methanol is its potential as a pharmacophore in the design of novel therapeutic agents. The diazepine core is known for its ability to modulate neurotransmitter systems, making it a valuable scaffold for drugs targeting neurological disorders. Recent studies have highlighted its interactions with serotonin and dopamine receptors, suggesting applications in treating conditions such as depression and anxiety. Furthermore, the hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic needs.
In the realm of medicinal chemistry, Hexahydro-1H-1,4-diazepine-5-methanol has been incorporated into various lead compounds that show promise in preclinical studies. These studies have demonstrated its ability to cross the blood-brain barrier and exert effects on central nervous system (CNS) receptors. The compound’s low toxicity profile and favorable pharmacokinetic properties make it an attractive candidate for further development. Researchers are particularly interested in exploring its potential as an adjunct therapy for chronic pain management, where its interaction with opioid receptors may offer synergistic benefits.
The role of computational chemistry in understanding the behavior of Hexahydro-1H-1,4-diazepine-5-methanol cannot be overstated. Molecular modeling techniques have enabled scientists to predict how this compound might behave within biological systems, providing insights into its binding affinity and metabolic pathways. These predictions are crucial for optimizing drug design and reducing the time required for experimental validation. Additionally, computational methods have been used to screen libraries of analogs derived from Hexahydro-1H-1,4-diazepine-5-methanol, identifying new derivatives with enhanced efficacy or improved safety profiles.
Recent advancements in analytical chemistry have also contributed to a deeper understanding of Hexahydro-1H-1,4-diazepine-5-methanol’s properties. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed to analyze samples containing this compound, ensuring high precision in quantification and purity assessment. These techniques are essential for monitoring the compound during synthesis and throughout its lifecycle in pharmaceutical applications.
The future prospects for Hexahydro-1H-1,4-diazepine-5-methanol are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel derivatives with improved pharmacological profiles. As our understanding of biological mechanisms continues to evolve, so too will our ability to harness the potential of compounds like Hexahydro-1H-1,4-diazepine-5-methanol.
In conclusion,Hexahydro-1H-1,4-diazepine-5-methanol (CAS No. 1278451-15-2) represents a fascinating compound with significant implications for drug discovery and development. Its unique structural features and promising pharmacological properties make it a valuable asset in the pursuit of innovative therapies. As research progresses,this compound is poised to play a pivotal role in addressing some of today’s most pressing medical challenges.
1278451-15-2 (Hexahydro-1H-1,4-diazepine-5-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)